Efavirenz amino alcohol methyl carbamate
Overview
Description
Efavirenz (EFV) is an amino alcohol methyl carbamate, which is used as an antiretroviral drug to treat HIV-1 infection. It is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that works by inhibiting the enzyme reverse transcriptase, which is responsible for the replication of the HIV virus. EFV is a highly effective drug, with a high degree of efficacy in suppressing viral replication. It is also well-tolerated, with minimal side effects. This makes it an attractive option for treating HIV-1 infection.
Mechanism of Action
Target of Action
The primary target of Efavirenz amino alcohol methyl carbamate is the reverse transcriptase (RT) enzyme of the human immunodeficiency virus-1 (HIV-1) . This enzyme plays a crucial role in the life cycle of the virus, as it is responsible for transcribing the viral RNA into DNA, which is then integrated into the host cell’s genome .
Mode of Action
This compound acts as a non-nucleoside reverse transcriptase inhibitor (NNRTI). It binds to the active site of the reverse transcriptase enzyme, blocking its RNA-dependent and DNA-dependent DNA polymerase activities, including HIV-1 replication . This interaction involves unique steric interactions .
Biochemical Pathways
By inhibiting the reverse transcriptase enzyme, this compound prevents the transcription of HIV-1 viral RNA into DNA, thus blocking the integration of the viral DNA into the host cell’s genome . This effectively halts the replication of the virus and its subsequent spread to other cells.
Result of Action
The inhibition of the reverse transcriptase enzyme by this compound results in a decrease in the replication of HIV-1, thereby reducing the viral load in the body . This can lead to an improvement in the immune response and a delay in the progression of HIV infection.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, harsh conditions may lead to the formation of derivatives of the drug . Additionally, the presence of certain genetic polymorphisms can affect the drug’s pharmacokinetics and, consequently, its efficacy .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The Efavirenz Amino Alcohol Methyl Carbamate interacts with various enzymes and proteins. It is a non-nucleoside analogue and a direct inhibitor of reverse transcriptase, thus blocking the transcription of human immunodeficiency virus-1 (HIV-1) viral RNA into the genome of infected cells . The binding at the active site of reverse transcriptase involves unique steric interactions .
Cellular Effects
The this compound has significant effects on various types of cells and cellular processes. It influences cell function by inhibiting the transcription of HIV-1 viral RNA, thereby preventing the replication of the virus . This can impact cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The this compound exerts its effects at the molecular level through several mechanisms. It binds to the active site of the reverse transcriptase enzyme, inhibiting its function and thus blocking the transcription of HIV-1 viral RNA . This prevents the replication of the virus within the cell.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The degradation of Efavirenz followed apparent first-order kinetics over a range of pH values . The carbamate hydrolysis pathway was identified as the predominant reaction throughout the pH range studied .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is metabolized by Cytochrome P450 2B6 (CYP2B6), the major enzyme catalyzing the formation of its primary metabolite . Polymorphisms in CYP2B6 can affect the metabolism of this compound .
Properties
IUPAC Name |
methyl N-[4-chloro-2-[(2S)-4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl]phenyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClF3NO3/c1-23-13(21)20-12-5-4-10(16)8-11(12)14(22,15(17,18)19)7-6-9-2-3-9/h4-5,8-9,22H,2-3H2,1H3,(H,20,21)/t14-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEIAOBYESJHWBW-AWEZNQCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC1=C(C=C(C=C1)Cl)C(C#CC2CC2)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)NC1=C(C=C(C=C1)Cl)[C@@](C#CC2CC2)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClF3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
211563-40-5 |
Source
|
| Record name | Efavirenz amino alcohol methyl carbamate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0211563405 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | EFAVIRENZ AMINO ALCOHOL METHYL CARBAMATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/376R1A850V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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